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Compound of Interest

Compound Name: Pannarin

Cat. No.: B1202347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Pannarin. Given the absence of a specific Safety Data Sheet (SDS) for Pannarin,

this guidance is based on the safety profiles of analogous chlorinated aromatic compounds,

such as 4-chlorophenol and 2,6-dichlorophenol. It is imperative to handle Pannarin with the

utmost care, assuming it possesses similar hazardous properties.

Chemical and Physical Properties of Pannarin
Property Value

Chemical Formula C₁₈H₁₅ClO₆

Molar Mass 362.76 g/mol

Appearance Clear, needle-like crystals

Melting Point 216–217 °C (421–423 °F; 489–490 K)

Class Depsidone, Chlorinated Aromatic Compound

Analogous Compound Toxicity Data
The following data is for chlorinated phenols, which may be considered analogous to Pannarin
for initial safety assessment.
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Compound Oral LD50 (rat) Dermal LD50

4-Chlorophenol 0.67 g/kg[1] No data available

2,6-Dichlorophenol 2210 mg/kg (mouse) No data available

Personal Protective Equipment (PPE)
When handling Pannarin, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A lab coat or an impervious apron should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary. All work with solid Pannarin should be conducted in a certified

chemical fume hood.[2]

Operational Plan: Safe Handling of Pannarin
Adherence to the following step-by-step procedures is critical for the safe handling of Pannarin
in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.
Designate a specific area for handling Pannarin.
Verify that an eyewash station and safety shower are accessible and unobstructed.[2]
Have a chemical spill kit readily available.

2. Handling Solid Pannarin:

Always handle solid Pannarin within a chemical fume hood to avoid inhalation of dust.[2]
Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.
Avoid creating dust. If weighing, do so carefully within the fume hood.
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Keep containers of Pannarin tightly closed when not in use.

3. Solution Preparation:

When dissolving Pannarin, add the solid slowly to the solvent to avoid splashing.
If heating is required, use a controlled heating source like a heating mantle; avoid open
flames.

4. Post-Handling:

Thoroughly wash hands with soap and water after handling Pannarin, even if gloves were
worn.[3]
Decontaminate all surfaces and equipment used for handling Pannarin.

Disposal Plan
The disposal of Pannarin and any contaminated materials must be treated as hazardous

waste.

1. Waste Segregation and Collection:

All materials contaminated with Pannarin (e.g., gloves, pipette tips, weighing paper, excess
solid) must be collected in a designated hazardous waste container.
The container must be clearly labeled as "Hazardous Waste - Chlorinated Organic
Compound" and include the name "Pannarin".
Do not mix Pannarin waste with other waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.

2. Disposal of Empty Containers:

Empty containers that held Pannarin should be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol).
The rinsate must be collected and disposed of as hazardous waste.
After triple-rinsing, the container can be disposed of as non-hazardous lab glass or plastic, in
accordance with institutional guidelines.

3. Final Disposal:
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Arrange for the disposal of the hazardous waste container through your institution's EHS
department or a licensed hazardous waste disposal contractor.
Never dispose of Pannarin down the drain or in the regular trash.[4]

Emergency Procedures
Spill Response:

In the event of a Pannarin spill, follow these procedures immediately.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Assess the Spill: Determine the extent of the spill and if it is safe to clean up internally. For

large spills, contact your institution's emergency response team.

Don PPE: Put on the appropriate PPE before addressing the spill.

Contain the Spill:

For solid spills, carefully sweep or scoop the material to avoid generating dust.[5]

For liquid spills (solutions of Pannarin), use an inert absorbent material (e.g., vermiculite,

sand, or commercial spill pillows) to contain and absorb the liquid.[5]

Clean-Up:

Place all contaminated absorbent material and cleaning supplies into a designated

hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Report: Report the incident to your supervisor and EHS department.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2]
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Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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